{1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride

Specification

• CAS No.: 1193389-93-3
• Molecular Formula: C13H16ClN3
• Molecular Weight: 249.74 g/mol
• IUPAC Name: (1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C13H15N3.ClH/c14-9-12-11-7-4-8-13(11)16(15-12)10-5-2-1-3-6-10;/h1-3,5-6H,4,7-9,14H2;1H
• Standard InChI Key: VJFHTPZYVRHBJA-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)N(N=C2CN)C3=CC=CC=C3.Cl
• Canonical SMILES: C1CC2=C(C1)N(N=C2CN)C3=CC=CC=C3.Cl

Introduction

Chemical Properties and Structure

Molecular Structure and Composition

{1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride features a complex heterocyclic structure with specific molecular characteristics. Its molecular formula is C13H16ClN3, with a molecular weight of 249.74 g/mol. The compound consists of a cyclopenta[c]pyrazole core structure with a phenyl substituent at the N1 position of the pyrazole ring and a methanamine group at the C3 position. The hydrochloride component forms an ionic bond with the basic nitrogen of the methanamine group.

The IUPAC name for this compound is (1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methanamine;hydrochloride, which systematically describes its structural components. The compound's structure can be represented using various chemical identifiers as outlined in the table below:

Identifier Type	Value
Molecular Formula	C13H16ClN3
Molecular Weight	249.74 g/mol
IUPAC Name	(1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methanamine;hydrochloride
Standard InChI	InChI=1S/C13H15N3.ClH/c14-9-12-11-7-4-8-13(11)16(15-12)10-5-2-1-3-6-10;/h1-3,5-6H,4,7-9,14H2;1H
Standard InChIKey	VJFHTPZYVRHBJA-UHFFFAOYSA-N
SMILES	C1CC2=C(C1)N(N=C2CN)C3=CC=CC=C3.Cl
Canonical SMILES	C1CC2=C(C1)N(N=C2CN)C3=CC=CC=C3.Cl
PubChem Compound ID	45791644

Physical and Chemical Characteristics

As a hydrochloride salt, {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride demonstrates enhanced solubility in aqueous solutions compared to its free base form. This improved solubility profile is particularly advantageous for pharmaceutical applications, where aqueous solubility is often a critical factor affecting drug formulation and bioavailability.

Synthesis and Production

Industrial Production Methods

Modern industrial approaches often focus on continuous flow chemistry rather than batch processes, particularly for reactions involving hazardous reagents or exothermic steps. Green chemistry principles are increasingly applied in industrial settings, aiming to reduce waste, use safer solvents, and minimize energy consumption.

Applications and Uses

Pharmaceutical Applications

• Anti-inflammatory properties

• Analgesic effects

• Anticancer activity

• Antimicrobial properties

• Central nervous system activities

The presence of the methanamine group provides a reactive functional group that could be utilized for further derivatization in medicinal chemistry programs. As a research compound, it may serve as an intermediate in drug synthesis or as a tool compound for investigating specific biological pathways.

Research Applications

{1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride is primarily marketed for research purposes. In this context, it may be utilized in:

• Structure-activity relationship (SAR) studies in drug discovery programs

• As a building block for the synthesis of more complex molecules

• Biological screening campaigns to identify novel bioactivities

• Medicinal chemistry research focusing on pyrazole derivatives

• Development of chemical probes for biological systems

The hydrochloride salt form enhances its utility in aqueous-based research environments due to improved solubility compared to the free base.

Analytical Methods

Identification Techniques

Several analytical techniques can be employed for the identification and characterization of {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both proton (¹H) and carbon (¹³C) NMR would provide structural confirmation by identifying characteristic chemical shifts associated with the pyrazole ring, phenyl group, and methanamine functionality.

• Infrared (IR) Spectroscopy: This would identify functional group fingerprints, including N-H stretching from the amine group and C=N stretching in the pyrazole ring.

• Mass Spectrometry: This would confirm the molecular weight and provide fragmentation patterns characteristic of the compound's structure.

• X-ray Crystallography: If suitable crystals can be obtained, this technique would provide definitive structural confirmation and three-dimensional arrangement information.

• Elemental Analysis: This would verify the elemental composition (C, H, N, Cl) and confirm purity.

Quantification Methods

For quantitative analysis of {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride, several methods could be employed:

• High-Performance Liquid Chromatography (HPLC): With appropriate column selection and mobile phase optimization, HPLC would provide quantitative determination with high sensitivity and selectivity.

• Ultra-Performance Liquid Chromatography (UPLC): This would offer advantages in terms of speed and resolution compared to conventional HPLC.

• Gas Chromatography (GC): If the compound can be derivatized to enhance volatility, GC might be applicable for quantification.

• Capillary Electrophoresis: This might provide an alternative separation technique for quantification, particularly useful for charged species like hydrochloride salts.

• UV-Visible Spectrophotometry: If the compound exhibits characteristic absorption in the UV-visible range, this technique could provide a simpler quantification method.

Quality Assurance Protocols

Quality assurance for {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride would typically involve a combination of analytical techniques to ensure identity, purity, and content uniformity. Standard protocols might include:

• Identity testing using multiple orthogonal techniques (e.g., NMR, IR, MS)

• Purity determination by HPLC with various detection methods

• Residual solvent analysis by gas chromatography

• Water content determination by Karl Fischer titration

• Specific optical rotation if the compound contains chiral centers

• Microbiological testing if intended for biological applications

• Stability testing under various storage conditions

These quality assurance measures would be essential for ensuring the reliability and reproducibility of research results obtained using this compound.

Regulatory Status

Regional Regulations

In many jurisdictions, the compound would be subject to:

• Chemical inventory listings (e.g., TSCA in the US, EINECS/ELINCS in the EU)

• Hazard communication requirements

• Transport regulations for hazardous materials

• Workplace safety regulations

• Environmental protection regulations

Specific regional variations in these regulations would need to be considered by any organization manufacturing, distributing, or using this compound.

Compliance Requirements

Organizations working with {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride should implement appropriate compliance measures, including:

• Maintaining accurate Safety Data Sheets (SDS) that comply with regional requirements

• Ensuring proper labeling according to applicable regulations

• Providing appropriate training for personnel handling the compound

• Implementing appropriate waste disposal procedures

• Maintaining records of inventory, usage, and disposal

• Conducting regular compliance audits

For research institutions, additional considerations might include compliance with institutional biosafety committees and chemical hygiene plans. If the compound is used in any products, compliance with product-specific regulations would also be necessary.

Future Research Directions

Current Research Gaps

Several research gaps exist regarding {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride that could be addressed in future investigations:

• Comprehensive physicochemical characterization under various conditions

• Detailed toxicological profiling, including mechanism of toxicity

• Exploration of structure-activity relationships with systematic modifications

• Investigation of potential biological targets and mechanisms of action

• Development of improved synthetic routes with higher yields and greener methodologies

• Stability studies under various environmental conditions

• Crystal structure determination and solid-state behavior analysis

Addressing these gaps would enhance the understanding of this compound and potentially expand its applications in various research fields.

Emerging Applications

Based on the structural features of {1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methanamine hydrochloride and ongoing trends in chemical research, several emerging applications could be envisioned:

• Development as a component in targeted drug delivery systems

• Exploration as a building block in the synthesis of novel materials with specific properties

• Investigation as a ligand in metal-organic frameworks (MOFs) or coordination polymers

• Application in chemical biology as a probe for specific cellular processes

• Utilization in the development of sensors or diagnostic tools

The methanamine functional group provides a versatile handle for further derivatization, potentially enabling the compound's incorporation into various molecular architectures with tailored properties and functions.